Cas no 1806812-91-8 (4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine
• CAS No: 1806812-91-8
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4853522
• Update Time: 2025-08-05

4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine

• Inchi： 1S/C6H4F3IN2/c7-2-1-12-5(6(8)9)3(10)4(2)11/h1,6H,(H2,11,12)
• InChI Key： PXFMFNJVBHKLHX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine

Introduction to 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine (CAS No. 1806812-91-8)

4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806812-91-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a structural motif widely recognized for its versatility in drug design due to its ability to interact with biological targets such as enzymes and receptors. The presence of multiple fluorine atoms and an iodine substituent enhances its pharmacological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structural features of 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine include a pyridine core substituted with an amino group at the 4-position, a difluoromethyl group at the 2-position, a fluoro atom at the 5-position, and an iodine atom at the 3-position. These substituents contribute to its unique electronic properties and reactivity, which are exploited in various synthetic transformations. The amino group provides a site for further functionalization, while the iodine atom serves as a handle for cross-coupling reactions, which are pivotal in modern drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer metabolism. 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine has emerged as a key building block in this endeavor. Its pyridine scaffold mimics natural substrates of these enzymes, allowing for precise binding and inhibition. The fluorinated substituents enhance binding affinity and metabolic stability, critical factors for drug efficacy. Furthermore, the iodine atom facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex drug molecules with high selectivity and potency.

One of the most compelling applications of 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine is in the development of tyrosine kinase inhibitors (TKIs), which are cornerstone drugs in oncology. Tyrosine kinases play a crucial role in signal transduction pathways that drive cell proliferation and survival. By inhibiting these kinases, TKIs can effectively halt tumor growth and induce apoptosis. The structural features of 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine make it an ideal precursor for designing TKIs with improved pharmacokinetic profiles. For instance, recent studies have demonstrated its utility in synthesizing novel compounds that exhibit high selectivity for specific tyrosine kinases, thereby minimizing off-target effects.

Another area where 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is implicated in various pathological conditions, including autoimmune disorders and metabolic syndromes. Researchers have leveraged its scaffold to develop inhibitors of inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorinated groups enhance the lipophilicity of these inhibitors, improving their ability to penetrate biological membranes and reach their targets. Preliminary findings suggest that derivatives of this compound exhibit potent anti-inflammatory activity with reduced side effects compared to existing therapies.

The synthesis of 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine itself is a testament to the advances in synthetic organic chemistry. The process typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and functional group interconversion using state-of-the-art methodologies such as transition metal catalysis and photochemical reactions. The introduction of fluorine atoms is particularly challenging but can be achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity.

The impact of 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine extends beyond academia into industrial applications. Pharmaceutical companies are increasingly incorporating this compound into their libraries for drug discovery programs due to its versatility and preclinical promise. Its ability to serve as a scaffold for generating structurally diverse analogs allows medicinal chemists to explore new chemical spaces without reinventing the wheel each time. This accelerates the drug development pipeline significantly.

Looking ahead, the future prospects for 4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine are bright given its multifaceted utility. As our understanding of disease mechanisms deepens, so does our ability to design targeted therapies using compounds like this one. Advances in computational chemistry and artificial intelligence are expected to further enhance our ability to predict the pharmacological properties of derivatives before they are synthesized in the lab. This will streamline drug discovery efforts and reduce costs associated with trial-and-error approaches.

In conclusion,4-Amino-2-(difluoromethyl)-5-fluoro-3-iodopyridine (CAS No. 1806812-91-8) represents a significant advancement in pharmaceutical chemistry with broad applications across oncology, inflammation research, and beyond. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and safety profiles.